Cas no 2137086-56-5 ((3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride)

• Product Name: (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride
• CAS No: 2137086-56-5
• MF: C₇H₉ClF₃NO
• MW: 215.60067152977
• CID: 5950455
• PubChem ID: 165491183
• Update Time: 2025-10-29

(3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1155212
• (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride
• 2137086-56-5

• Inchi： 1S/C7H9ClF3NO/c8-6(13)12-3-1-2-5(4-12)7(9,10)11/h5H,1-4H2/t5-/m0/s1
• InChI Key： ZDJQEVHMNMHBKB-YFKPBYRVSA-N
• SMILES： ClC(N1CCC[C@H](C(F)(F)F)C1)=O

Computed Properties

• Exact Mass: 215.0324761g/mol
• Monoisotopic Mass: 215.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride

Recent Advances in the Application of (3S)-3-(Trifluoromethyl)piperidine-1-carbonyl chloride (CAS: 2137086-56-5) in Chemical Biology and Pharmaceutical Research

The compound (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride (CAS: 2137086-56-5) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals. This briefing highlights the latest research findings and applications of this compound, focusing on its role in medicinal chemistry and drug discovery.

Recent studies have demonstrated the utility of (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride as a versatile building block for the introduction of the trifluoromethyl group into piperidine-based scaffolds. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates, making this compound particularly valuable in the design of CNS-targeted therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. The researchers utilized the chiral purity of the (3S)-configuration to achieve high selectivity in their target compounds, demonstrating improved blood-brain barrier penetration compared to previous analogs.

In the field of antimicrobial development, (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride has shown promise as a precursor for novel quinolone derivatives. A recent patent application (WO2023056123) describes its incorporation into next-generation fluoroquinolone antibiotics with enhanced activity against drug-resistant bacterial strains while maintaining favorable safety profiles.

The compound's reactivity as an acyl chloride has been exploited in several recent PROTAC (Proteolysis Targeting Chimera) development programs. Its ability to efficiently form amide bonds with various amine-containing warheads has made it particularly useful in the construction of heterobifunctional degraders targeting oncogenic proteins.

Analytical characterization studies have provided new insights into the compound's stability and handling requirements. Recent investigations using advanced NMR techniques and computational modeling have elucidated its preferred conformations in solution, which has important implications for its reactivity in various synthetic applications.

From a commercial perspective, the availability of (3S)-3-(trifluoromethyl)piperidine-1-carbonyl chloride has improved significantly in the past year, with multiple suppliers now offering GMP-grade material. This increased accessibility is expected to accelerate research in several therapeutic areas, particularly in neurological disorders and oncology.

Future research directions include exploring its application in the synthesis of covalent inhibitors and further optimization of its use in continuous flow chemistry systems. The compound's unique combination of structural features and reactivity continues to make it a valuable tool in modern drug discovery efforts.